Cas no 5657-16-9 (N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide)

N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide structure
5657-16-9 structure
Product Name:N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide
CAS No:5657-16-9
MF:C22H16FN3O2
MW:373.379748344421
CID:1599588
PubChem ID:5214126
Update Time:2025-04-21

N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-(1-benzyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-fluorobenzohydrazide
    • N-[(1-benzyl-2-oxoindol-3-ylidene)amino]-4-fluorobenzamide
    • DTXSID40425738
    • 5657-16-9
    • AC1OBJ5S
    • Inchi: 1S/C22H16FN3O2/c23-17-12-10-16(11-13-17)21(27)25-24-20-18-8-4-5-9-19(18)26(22(20)28)14-15-6-2-1-3-7-15/h1-13,28H,14H2/b25-24+
    • InChI Key: XLEBDDAHBCDKGI-OCOZRVBESA-N
    • SMILES: FC1C=CC(=CC=1)C(/N=N/C1=C(N(CC2C=CC=CC=2)C2C=CC=CC=21)O)=O

Computed Properties

  • Exact Mass: 373.12278
  • Monoisotopic Mass: 373.122655
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 61.8
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.646
  • PSA: 61.77
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